Cas no 99968-84-0 (Hydrazine, (5-iodo-2-nitrophenyl)-)

• Product Name: Hydrazine, (5-iodo-2-nitrophenyl)-
• CAS No: 99968-84-0
• MF: C₆H₆IN₃O₂
• MW: 279.035212993622
• CID: 1993838
• PubChem ID: 86146351
• Update Time: 2025-08-03

Hydrazine, (5-iodo-2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Hydrazine, (5-iodo-2-nitrophenyl)-
• DTXSID801305039
• 99968-84-0
• (5-iodo-2-nitrophenyl)hydrazine

• Inchi： 1S/C6H6IN3O2/c7-4-1-2-6(10(11)12)5(3-4)9-8/h1-3,9H,8H2
• InChI Key： NSNCFGNOVDMWNY-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)NN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 278.95047Da
• Monoisotopic Mass: 278.95047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.9Ų

Additional information on Hydrazine, (5-iodo-2-nitrophenyl)-

Hydrazine, (5-iodo-2-nitrophenyl)-: A Comprehensive Overview in Modern Chemical Research

Hydrazine, (5-iodo-2-nitrophenyl)-, with the CAS number 99968-84-0, is a significant compound in the realm of organic synthesis and pharmaceutical development. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its versatile applications in various scientific disciplines. The presence of both hydrazine and nitrophenyl groups, along with the iodine substituent, endows this molecule with distinct reactivity that makes it a valuable intermediate in synthetic chemistry.

The compound's structure consists of a phenyl ring substituted with a nitro group at the 2-position and an iodine atom at the 5-position, coupled with a hydrazine moiety. This configuration imparts specific electronic and steric properties that influence its interactions with other molecules. In recent years, researchers have been exploring the potential of Hydrazine, (5-iodo-2-nitrophenyl)- in the development of novel pharmaceuticals and agrochemicals, leveraging its ability to participate in various chemical reactions such as nucleophilic substitution, condensation, and coupling reactions.

One of the most intriguing aspects of this compound is its role in medicinal chemistry. The nitro group and the hydrazine moiety are known to be pharmacophores that can interact with biological targets to produce therapeutic effects. For instance, derivatives of this compound have been investigated for their potential antimicrobial and anti-inflammatory properties. Recent studies have demonstrated that modifications to the structure of Hydrazine, (5-iodo-2-nitrophenyl)- can lead to compounds with enhanced bioactivity and reduced toxicity. These findings highlight the importance of this compound as a scaffold for drug discovery.

In addition to its pharmaceutical applications, Hydrazine, (5-iodo-2-nitrophenyl)- has found utility in materials science. The iodine substituent allows for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing complex organic molecules. These reactions are widely used in the synthesis of polymers, organic electronics, and advanced materials. The ability to introduce diverse functional groups onto the phenyl ring makes this compound a valuable tool for chemists working on innovative material systems.

The synthesis of Hydrazine, (5-iodo-2-nitrophenyl)- involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include the nitration of iodobenzene followed by hydrazination or vice versa. Advances in catalytic methods have enabled more efficient and sustainable synthesis strategies, reducing the environmental impact of producing this compound. For instance, transition metal-catalyzed reactions have been employed to streamline the introduction of both nitro and hydrazine groups onto the aromatic core.

The reactivity of Hydrazine, (5-iodo-2-nitrophenyl)- also makes it a fascinating subject for studying reaction mechanisms and dynamics. Researchers have utilized spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to elucidate the intermediates formed during its reactions. These studies not only contribute to our fundamental understanding of organic chemistry but also provide insights into designing more efficient synthetic pathways.

In conclusion, Hydrazine, (5-iodo-2-nitrophenyl)-, CAS number 99968-84-0, is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features enable diverse applications ranging from drug development to advanced material synthesis. As research continues to uncover new methodologies for its synthesis and utilization, this compound is poised to play an even greater role in advancing scientific discovery.